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Compound of Interest

Compound Name:
Cyclohepta-2,4,6-triene-1-

carboxylic Acid

Cat. No.: B1355125 Get Quote

An In-depth Technical Guide to Cyclohepta-2,4,6-
triene-1-carboxylic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of cyclohepta-2,4,6-triene-1-carboxylic acid (CAS No. 4440-40-8), a fascinating

molecule with a unique seven-membered ring structure. This document details its synthesis,

reactivity, and spectroscopic characteristics, presenting quantitative data in accessible formats

and outlining relevant experimental methodologies.

Physical and Chemical Properties
The fundamental physical and chemical properties of cyclohepta-2,4,6-triene-1-carboxylic
acid are summarized below. These properties are crucial for its handling, characterization, and

application in various research and development contexts.

Table 1: Physical Properties
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Property Value Source

Melting Point 20-24 °C, 71-72 °C [1][2]

Boiling Point
282.4±9.0 °C at 760 mmHg;

103-105 °C at 0.4 Torr
[2][3]

Density 1.2±0.1 g/cm³ [3]

Flash Point 127.5±13.4 °C [3]

pKa 3.56±0.20 (Predicted) [2]

Physical Form Liquid [1]

Table 2: Computed and Molecular Properties

Property Value Source

Molecular Formula C₈H₈O₂ [3][4]

Molecular Weight 136.15 g/mol [5][6]

Exact Mass 136.052429 Da [3][6]

XLogP3 1.9 [4][6]

Hydrogen Bond Donor Count 1 [4][6]

Hydrogen Bond Acceptor

Count
2 [4][6]

Rotatable Bond Count 1 [4]

Topological Polar Surface Area 37.3 Å² [6]

Complexity 195 [4]

InChI Key
MMJMJYGSJNZKBB-

UHFFFAOYSA-N
[1][5]

Canonical SMILES C1=CC=CC(C=C1)C(=O)O [4][6]
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Synthesis and Experimental Protocols
The synthesis of cyclohepta-2,4,6-triene-1-carboxylic acid can be achieved through several

routes, primarily involving the carboxylation of cycloheptatriene or the hydrolysis of its ester or

nitrile derivatives.[5]

2.1. Carboxylation of Cycloheptatriene

A common method for synthesizing cyclohepta-2,4,6-triene-1-carboxylic acid is the direct

carboxylation of cycloheptatriene.[5]

Experimental Protocol:

Cycloheptatriene is treated with a strong base, such as sodium hydride, to deprotonate the

molecule and form a carboxylate anion.[5]

This is followed by the introduction of carbon dioxide, which reacts with the anion.[5]

Subsequent protonation yields the final carboxylic acid product.[5]

2.2. Hydrolysis of Precursors

Synthesis often proceeds through more stable and easily purified intermediates like esters and

nitriles.[5] These precursors are then hydrolyzed to the carboxylic acid.

Experimental Protocol (from Ethyl Ester):

Ethyl cyclohepta-2,4,6-triene-1-carboxylate is subjected to hydrolysis, typically using

aqueous acid (e.g., HCl or H₂SO₄).[7]

The reaction mixture is heated to drive the reaction to completion.

The resulting carboxylic acid is then isolated and purified.

The following diagram illustrates a general workflow for the synthesis of cyclohepta-2,4,6-
triene-1-carboxylic acid.
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Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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